Cas no 1639262-48-8 (3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid)

• Product Name: 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid
• CAS No: 1639262-48-8
• MF: C₁₀H₉F₃N₄O₂
• MW: 274.199271917343
• MDL: MFCD32663154
• CID: 5161567
• PubChem ID: 165769471
• Update Time: 2025-07-25

3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 3-(dimethylamino)-5-(trifluoromethyl)-
• 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

• MDL： MFCD32663154
• Inchi： 1S/C10H9F3N4O2/c1-16(2)9-15-14-7-5(8(18)19)3-4-6(17(7)9)10(11,12)13/h3-4H,1-2H3,(H,18,19)
• InChI Key： DZJMPKBVIREBPP-UHFFFAOYSA-N
• SMILES： C12=NN=C(N(C)C)N1C(C(F)(F)F)=CC=C2C(O)=O

Additional information on 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

Professional Introduction to Compound with CAS No. 1639262-48-8 and Product Name: 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

Compound with the CAS number 1639262-48-8 and the product name 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a triazolopyridine core with functional groups that enhance its pharmacological properties, making it a promising candidate for further research and development.

The 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid moiety is particularly noteworthy for its ability to interact with biological targets in novel ways. The presence of the dimethylamino group at the 3-position contributes to the compound's basicity, which is often exploited in drug design to improve binding affinity and metabolic stability. Meanwhile, the trifluoromethyl group at the 5-position introduces lipophilicity and can modulate enzyme inhibition kinetics. These features make the compound an intriguing subject for studying structure-activity relationships (SAR) in drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have shown that 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid can bind effectively to various protein targets, including enzymes and receptors involved in inflammatory pathways. This has led to its investigation as a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The compound's ability to modulate these pathways suggests it may have anti-inflammatory properties that are worthy of further exploration.

In vitro studies have begun to unravel the mechanistic aspects of 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid's interactions with biological systems. Initial experiments indicate that it may inhibit the activity of certain kinases and transcription factors by competing with natural substrates or by stabilizing inhibitory complexes. These findings are particularly exciting because dysregulation of these kinases is often implicated in cancer progression. While more research is needed to confirm these effects in vivo, the preliminary data are promising enough to justify further investment into clinical trials.

The synthesis of 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid presents unique challenges due to its complex heterocyclic structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have been particularly useful in constructing the triazolopyridine core. These advances not only facilitate access to this compound but also provide insights into how similar structures can be synthesized efficiently.

The potential applications of 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its stability under various environmental conditions. The trifluoromethyl group enhances photostability and chemical resistance, making it suitable for formulations that require long shelf lives or exposure to harsh conditions. Additionally, its heterocyclic nature suggests applications in organic electronics where such compounds can serve as building blocks for advanced materials.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness compounds like 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid for therapeutic purposes. The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of novel molecular targets and optimized lead compounds. AI-driven platforms can predict how modifications to this molecule—such as altering the substitution pattern or introducing new functional groups—will affect its biological activity. This synergy between experimental chemistry and computational modeling holds great promise for developing next-generation therapeutics.

The regulatory landscape for new pharmaceuticals continues to evolve alongside technological advancements. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are increasingly relying on non-clinical data generated through computational methods when evaluating drug candidates. This shift has opened doors for compounds like 3-(dimethylamino)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid, which can be rapidly assessed for safety and efficacy before moving into human trials. Such efficiencies not only reduce development costs but also shorten timelines for bringing new treatments to market.

Future directions for research on 1639262-48-8 include exploring its role in combination therapies and investigating its potential as a scaffold for derivative compounds with enhanced properties. By leveraging structure-based design principles alongside high-throughput screening techniques (HTS), scientists aim to identify analogs that exhibit superior pharmacokinetic profiles or broader therapeutic spectra without compromising potency. The dimethylamino group remains a key feature under scrutiny because it can be modified—through substitution or removal—to fine-tune solubility or metabolic clearance rates.

The industrial production of 1639262-48-8 is another area where innovation is driving progress forward; manufacturers are adopting continuous flow chemistry techniques that improve yield while reducing waste generation compared traditional batch processes. Such green chemistry approaches align well with broader sustainability goals within pharmaceutical manufacturing by minimizing environmental impact throughout each stage of production—from raw material sourcing all the way through final product formulation.

In conclusion,1639262-48-8, also known as 3-(dimethylamino)-5-(trifluoromethyl)-1H-[1,2,4]triazolo[4,5-d][1H]pyridine]-8-carboxylic acid, stands out as an exemplary compound within modern medicinal chemistry due not only its complex architecture but also its promising biological activities across multiple disease indications including oncology inflammatory disorders among others . With ongoing research efforts continuing both academically industrially there’s no doubt further groundbreaking discoveries await those working with this fascinating molecule at forefront innovation today tomorrow alike .